Cas no 55429-68-0 (1,3-Diacetyloxypropan-2-yl icosanoate)

1,3-Diacetyloxypropan-2-yl icosanoate is a synthetic ester compound combining icosanoic (arachidic) acid with a glycerol-derived diacetylated backbone. This structured lipid exhibits favorable stability due to its saturated long-chain fatty acid component, making it suitable for applications requiring resistance to oxidation. The diacetyloxypropan-2-yl moiety enhances solubility in organic matrices, facilitating incorporation into formulations where controlled release or compatibility with hydrophobic systems is desired. Its defined molecular structure ensures consistent performance in specialty chemical applications, such as lubricants, plasticizers, or cosmetic emollients. The compound's ester linkages provide hydrolytic stability under neutral conditions, while its high molecular weight contributes to low volatility.
1,3-Diacetyloxypropan-2-yl icosanoate structure
55429-68-0 structure
Product Name:1,3-Diacetyloxypropan-2-yl icosanoate
CAS No:55429-68-0
MF:C27H50O6
MW:470.682309627533
CID:2155988
PubChem ID:539928
Update Time:2025-06-07

1,3-Diacetyloxypropan-2-yl icosanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diacetoxy-2-propanyl icosanoate
    • 1,3-diacetyloxypropan-2-yl icosanoate
    • Icosanoic acid 2-(acetyloxy)-1-[(acetyloxy)methyl]ethyl ester
    • LJFXWMKIYBPHON-UHFFFAOYSA-N
    • Eicosanoic acid, 2-(acetyloxy)-1-[(acetyloxy)methyl]ethyl ester
    • 2-(Acetyloxy)-1-[(acetyloxy)methyl]ethyl icosanoate #
    • 1,3-Diacetyloxypropan-2-yl icosanoate
    • Inchi: 1S/C27H50O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(30)33-26(22-31-24(2)28)23-32-25(3)29/h26H,4-23H2,1-3H3
    • InChI Key: LJFXWMKIYBPHON-UHFFFAOYSA-N
    • SMILES: O(C(COC(C)=O)COC(C)=O)C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 470.36073931g/mol
  • Monoisotopic Mass: 470.36073931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 26
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 9.5

1,3-Diacetyloxypropan-2-yl icosanoate Pricemore >>

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